Cas no 66569-07-1 (2-bromo-N-(4-bromophenyl)benzamide)

• Product name: 2-bromo-N-(4-bromophenyl)benzamide
• CAS No: 66569-07-1
• MF: C₁₃H₉Br₂NO
• MW: 355.024661779404
• CID: 3054326
• PubChem ID: 603324

2-bromo-N-(4-bromophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-bromophenyl)benzamide
• DTXSID901286939
• AKOS000508152
• Z27786832
• 2-Bromo-N-(4-bromophenyl)benzamide #
• 2-bromo-n -(4-bromophenyl)benzamide
• MLS001210071
• 2-Bromo-N-(4-bromo-phenyl)-benzamide
• SMR000504817
• HMS2837D07
• STK730815
• Benzamide, N-(4-bromophenyl)-2-bromo-
• 66569-07-1
• AB00074246-01
• Benzamide, 2-bromo-N-(4-bromophenyl)-
• FYSAKWBWAQDJDE-UHFFFAOYSA-N
• CHEMBL1340871

• Inchi： InChI=1S/C13H9Br2NO/c14-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)15/h1-8H,(H,16,17)
• InChI Key： FYSAKWBWAQDJDE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 354.90304Da
• Monoisotopic Mass: 352.90509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų